(4-(2-Fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)(5-methylpyrazin-2-yl)methanone

• IUPAC Name: [4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]-(5-methylpyrazin-2-yl)methanone
• InChI: InChI=1S/C22H27FN4O2/c1-16-14-25-20(15-24-16)22(28)27-10-6-17(7-11-27)26-12-8-18(9-13-26)29-21-5-3-2-4-19(21)23/h2-5,14-15,17-18H,6-13H2,1H3
• InChI Key: ANRZNFLSZPCMOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CCC(CC2)N3CCC(CC3)OC4=CC=CC=C4F
• Molecular Formula: C22H27FN4O2
• Molecular Weight: 398.5 g/mol

Description

(4-(2-Fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)(5-methylpyrazin-2-yl)methanone is a compound that has gained significant attention in scientific research due to its potential use in the treatment of various diseases. This compound is a small molecule that belongs to the class of bipiperidines and pyrazines.

Scientific Research Applications

Synthesis and Biological Activity

Compounds with structural similarities to the queried chemical have been synthesized and evaluated for their biological activities. A study detailed the synthesis of novel triazole analogues of piperazine, exploring their antibacterial activity against human pathogenic bacteria such as Escherichia coli and Klebsiella pneumoniae (Nagaraj, Srinivas, & Rao, 2018). This research demonstrates the potential of structurally similar compounds for therapeutic applications, particularly in addressing bacterial infections.

Antifungal and Antimicrobial Properties

Further research has focused on the antifungal activity of compounds with core structures resembling the queried chemical. For instance, a series of novel (1-arylmethyl-3-aryl-1H-pyrazol-5-yl)(4-arylpiperazin-1-yl)methanone derivatives were synthesized, showing promising antifungal effects (Lv et al., 2013). These findings highlight the versatility of such compounds in developing new antifungal agents.

Neuroprotective and Enzyme Inhibition Studies

Some derivatives have been evaluated for their neuroprotective properties and ability to inhibit specific enzymes. A study on arylisoxazole‐phenylpiperazine derivatives revealed their potent inhibition towards acetylcholinesterase, a key enzyme related to neurodegenerative diseases (Saeedi et al., 2019). This research underscores the therapeutic potential of structurally related compounds in treating conditions like Alzheimer's disease.

Material Science Applications

In addition to biomedical applications, compounds with similar structures have been investigated for their potential in material science. For example, the synthesis of fluorinated benzophenones and related compounds has been studied for their photostability and spectroscopic properties (Woydziak, Fu, & Peterson, 2012). These compounds exhibit enhanced fluorescence and are valuable for developing novel fluorescent probes and materials.